Cas no 19993-59-0 (4-(Bromomethyl)-3-nitropyridine hydrobromide)

• Product Name: 4-(Bromomethyl)-3-nitropyridine hydrobromide
• CAS No: 19993-59-0
• MF: C₆H₆Br₂N₂O₂
• MW: 297.932039737701
• CID: 4828339
• Update Time: 2025-10-21

4-(Bromomethyl)-3-nitropyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-nitropyridine hydrobromide

• Inchi： 1S/C6H5BrN2O2.BrH/c7-3-5-1-2-8-4-6(5)9(10)11;/h1-2,4H,3H2;1H
• InChI Key： PPCBKAUKZFKKPQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CC=1[N+](=O)[O-].Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(Bromomethyl)-3-nitropyridine hydrobromide

4-(Bromomethyl)-3-nitropyridine Hydrobromide (CAS 19993-59-0): A Comprehensive Technical Overview

4-(Bromomethyl)-3-nitropyridine hydrobromide (CAS 19993-59-0) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This brominated nitropyridine derivative serves as a crucial building block in synthetic chemistry, particularly in the development of novel drug candidates and functional materials. With the increasing demand for heterocyclic compounds in medicinal chemistry, this substance has emerged as a valuable intermediate for various synthetic applications.

The molecular structure of 4-(bromomethyl)-3-nitropyridine HBr salt features both a reactive bromomethyl group and an electron-withdrawing nitro group, making it particularly useful for nucleophilic substitution reactions. Researchers frequently employ this compound in the synthesis of more complex molecules, especially those containing modified pyridine rings. Recent studies in drug discovery pipelines have highlighted its utility in creating potential therapeutic agents targeting various diseases, aligning with current trends in precision medicine development.

From a chemical perspective, 4-(bromomethyl)-3-nitropyridine hydrobromide salt demonstrates excellent stability under standard laboratory conditions, though it requires proper storage away from moisture and strong bases. The compound typically appears as a crystalline solid with good solubility in polar organic solvents, a property that enhances its synthetic versatility. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify the purity and identity of this material in research settings.

In the context of current pharmaceutical research trends, this compound has found applications in the development of kinase inhibitors and other biologically active molecules. The presence of both bromine and nitro functional groups allows for sequential chemical modifications, making it a versatile scaffold in medicinal chemistry optimization. Recent publications have demonstrated its use in creating compounds with potential anti-inflammatory and antimicrobial properties, addressing growing concerns about antibiotic resistance and chronic inflammatory conditions.

The synthetic utility of CAS 19993-59-0 extends beyond pharmaceutical applications. Materials scientists have explored its use in creating functionalized polymers and advanced materials with specific electronic properties. The electron-deficient pyridine ring system, combined with the reactive bromomethyl group, makes this compound particularly valuable for designing molecular electronics components and coordination complexes with transition metals.

Quality control aspects of 4-(bromomethyl)-3-nitropyridine HBr are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers often inquire about storage conditions for bromopyridine derivatives and handling precautions for nitropyridine compounds, reflecting common concerns in laboratory practice. Proper handling procedures and personal protective equipment are recommended when working with this chemical.

Market analysis indicates growing demand for functionalized pyridine derivatives like 4-(bromomethyl)-3-nitropyridine hydrobromide, particularly in the contract research organization (CRO) sector. The compound's role in high-throughput screening and combinatorial chemistry approaches has contributed to its commercial significance. Current pricing trends reflect its specialized nature and the technical challenges associated with its synthesis and purification.

Environmental and safety considerations for 3-nitropyridine bromide derivatives follow standard laboratory protocols for handling organic compounds. While not classified as extremely hazardous, proper chemical waste disposal methods should be observed. Researchers frequently search for information on alternative solvents for nitropyridine reactions and greener synthetic approaches, reflecting the chemical industry's shift toward more sustainable practices.

Future research directions for 4-(bromomethyl)-3-nitropyridine hydrobromide (CAS 19993-59-0) may explore its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's unique combination of functional groups positions it as a valuable tool for developing next-generation therapeutics and advanced materials. As synthetic methodologies continue to evolve, this brominated nitropyridine derivative will likely maintain its importance in both academic and industrial research settings.

For researchers working with bromomethyl-substituted pyridines, understanding the compound's reactivity patterns is essential. The bromomethyl group participates readily in alkylation reactions, while the nitro group can be reduced to an amine for further derivatization. These transformations enable the creation of diverse molecular architectures, answering the growing need for structural diversity in drug discovery programs.